Cas no 2229343-08-0 (tert-butyl N-(3,3-dimethyl-1-oxopentan-2-yl)carbamate)

• Product Name: tert-butyl N-(3,3-dimethyl-1-oxopentan-2-yl)carbamate
• CAS No: 2229343-08-0
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6588219
• PubChem ID: 143361083
• Update Time: 2025-07-23

tert-butyl N-(3,3-dimethyl-1-oxopentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3,3-dimethyl-1-oxopentan-2-yl)carbamate
• 2229343-08-0
• EN300-1899975

• Inchi： 1S/C12H23NO3/c1-7-12(5,6)9(8-14)13-10(15)16-11(2,3)4/h8-9H,7H2,1-6H3,(H,13,15)
• InChI Key： MYCJTCANLGFROM-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C(C)(C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(3,3-dimethyl-1-oxopentan-2-yl)carbamate

Professional Introduction to Compound with CAS No. 2229343-08-0 and Product Name: Tert-butyl N-(3,3-dimethyl-1-oxopentan-2-yl)carbamate

Compound with the CAS number 2229343-08-0 and the product name Tert-butyl N-(3,3-dimethyl-1-oxopentan-2-yl)carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various biochemical and medicinal contexts. The detailed analysis of its chemical properties, synthesis pathways, and emerging research applications provides a comprehensive understanding of its significance in modern science.

The molecular structure of Tert-butyl N-(3,3-dimethyl-1-oxopentan-2-yl)carbamate is defined by a complex arrangement of carbon and hydrogen atoms, with a carbamate functional group attached to a tert-butyl moiety. This specific configuration contributes to its reactivity and makes it a valuable intermediate in organic synthesis. The presence of the 3,3-dimethyl-1-oxopentan-2-yl side chain further enhances its versatility, enabling diverse chemical modifications that can be tailored for specific applications.

In recent years, the compound has been explored for its potential role in drug development. The carbamate group is well-known for its ability to form stable bonds with various biological targets, making it an attractive moiety for designing pharmacologically active molecules. Current research indicates that derivatives of this compound may exhibit promising effects in modulating enzymatic activities and interacting with biological receptors. Such interactions are crucial for developing novel therapeutic agents that can address a range of medical conditions.

The synthesis of Tert-butyl N-(3,3-dimethyl-1-oxopentan-2-yl)carbamate involves a series of carefully controlled chemical reactions that highlight the compound's synthetic utility. Advanced techniques in organic chemistry have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. These synthetic methodologies not only underscore the compound's industrial relevance but also demonstrate the evolving capabilities of modern chemical synthesis.

One of the most intriguing aspects of this compound is its potential application in biochemical research. Studies have shown that modifications to the tert-butyl N-(3,3-dimethyl-1-oxopentan-2-yl)carbamate structure can lead to compounds with enhanced bioavailability and targeted action. This flexibility makes it an ideal candidate for further investigation in drug discovery programs. Researchers are particularly interested in exploring its interactions with enzymes and proteins involved in metabolic pathways, which could lead to breakthroughs in treating metabolic disorders.

The compound's stability under various conditions has also been a subject of extensive study. Investigations have revealed that it maintains structural integrity under both acidic and basic environments, suggesting broad applicability across different chemical systems. This stability is critical for ensuring consistent performance in pharmaceutical formulations and laboratory experiments.

From an industrial perspective, the production and utilization of Tert-butyl N-(3,3-dimethyl-1-oxopentan-2-yl)carbamate aligns with global trends toward sustainable chemistry. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental impact. These initiatives not only enhance the sustainability of chemical manufacturing processes but also contribute to the development of eco-friendly pharmaceuticals.

The future prospects for Tert-butyl N-(3,3-dimethyl-1-oxopentan-2-yl)carbamate are vast and multifaceted. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a pivotal role in advancing both academic research and industrial applications. Its unique properties make it a cornerstone in the development of innovative chemical solutions across multiple disciplines.